Cas no 16131-63-8 (1H-Pyrrole-2,5-dione,1-(2-thiazolyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1-(2-thiazolyl)-
• CAS No: 16131-63-8
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 216195
• PubChem ID: 255362
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2-thiazolyl)-
• 1-(Thiazol-2-yl)-1H-pyrrole-2,5-dione
• AKOS000249507
• NSC-80808
• NSC80808
• 16131-63-8
• CCG-40400
• DTXSID80936479
• 1-(1,3-thiazol-2-yl)-1H-pyrrole-2,5-dione

• Inchi： 1S/C7H4N2O2S/c10-5-1-2-6(11)9(5)7-8-3-4-12-7/h1-4H
• InChI Key： CZAWWXVEMAQIGE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.595g/cm3
• Boiling Point: 388.8ºC at 760mmHg
• Flash Point: 189ºC
• Refractive Index: 1.682
• PSA: 50.27
• LogP: 0.63750